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Compound of Interest

Compound Name:
Cyclohexane, [1-

(bromomethyl)propyl]-

Cat. No.: B13157760

Get Quote

Executive Summary & Immediate Action
Do not dispose of this compound down the drain or in standard non-halogenated organic

waste.[1]

[1-(bromomethyl)propyl]cyclohexane (CAS 116025-54-8) is a halogenated alkyl bromide. It

poses a dual threat: flammability (from the cyclohexane backbone) and alkylating potential

(from the primary bromide). Improper disposal in non-halogenated waste streams can damage

incinerators via acid gas formation (HBr) and violate EPA/RCRA compliance.

Disposal Classification:High-BTU Halogenated Organic Waste RCRA Codes: D001 (Ignitable),

potentially D002 (if degraded to HBr).[2]

Chemical Profile & Risk Assessment
To manage this chemical safely, you must understand why the protocols exist. This molecule

consists of a lipophilic cyclohexane ring attached to a reactive alkyl bromide tail.
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Property Value/Description Operational Implication

Functional Group
Primary Alkyl Bromide (

)

Electrophile: Can react

exothermically with

nucleophiles (amines, thiols,

bases) in waste drums.[2]

Backbone Cyclohexane Ring

Flammable: Flash point likely <

20°C. Vapor is heavier than air

and can travel to ignition

sources.

Stability Moderate

Susceptible to hydrolysis over

time, releasing Hydrogen

Bromide (HBr) gas.[2]

Density > 1.0 g/mL (Estimated)

Will sink in water pools; forms

a dense non-aqueous phase

liquid (DNAPL).

Mechanism of Hazard (The "Why")
Unlike simple solvents like Acetone, alkyl bromides are alkylating agents. In a waste drum

containing amines (e.g., triethylamine waste), this compound can undergo an

reaction, generating heat and quaternary ammonium salts.[2] This "unseen reaction" is a
common cause of waste drum over-pressurization.

Waste Segregation Logic
The most critical step is segregation. You must separate this waste from Non-Halogenated

streams.[3]

Halogenated Stream (CORRECT): Contains Chloroform, Dichloromethane, Alkyl Bromides.

[2] These go to specialized incinerators equipped with scrubbers to neutralize acid gases

(HBr, HCl).[2]

Non-Halogenated Stream (WRONG): Contains Acetone, Methanol, Hexanes.[2] These are

often used as fuel blending. Introducing bromine here poisons the fuel catalyst and corrodes
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the burner nozzles.

Compatibility Matrix (In-Drum)
Before adding to a waste container, ensure the container does NOT contain:

Strong Bases: (NaOH, KOH)

Causes elimination reactions (Heat + Gas).[2]

Strong Oxidizers: (Nitric Acid, Peroxides)

Fire/Explosion risk.[2]

Reactive Metals: (Zinc, Aluminum powders)

Wurtz-type coupling (Fire).[2]

Step-by-Step Disposal Protocol
Phase 1: Preparation

PPE Selection:

Gloves: Use Viton or Silver Shield/4H laminate gloves. Standard Nitrile gloves provide

poor protection against halogenated hydrocarbons (breakthrough < 15 mins).

Eye Protection: Chemical splash goggles.

Quenching (Only if reactive residue):

If the material is pure, skip to Phase 2.[2]

If the material is a reactive reaction mixture (e.g., mixed with unreacted reagents), quench

carefully with dilute aqueous bisulfite or water (if water-reactive reagents are present) in a

fume hood before disposal.[2]

Phase 2: Packaging
Container Selection:
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Primary: Amber Glass or HDPE (High-Density Polyethylene).

Avoid: Metal cans (unless lined). Hydrolysis of the bromide can create trace HBr, which

corrodes metal from the inside out.[2]

Transfer:

Pour waste into the container using a funnel in a fume hood.

Leave 10% headspace to allow for vapor expansion.

Phase 3: Labeling & Storage[2]
Labeling:

Affix a hazardous waste tag immediately.

Constituents: Write "[1-(bromomethyl)propyl]cyclohexane" (or "Alkyl Bromide Waste").

Hazards: Check "Flammable" and "Toxic."[4]

Warning: Add note: "CONTAINS HALOGENS."

Storage:

Store in a Flammable Safety Cabinet.

Secondary containment is mandatory to capture dense spills.

Workflow Visualization
The following diagram outlines the decision logic for disposing of this specific compound.
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Waste: [1-(bromomethyl)propyl]cyclohexane

Is the material pure 
or mixed with other reagents?

Pure Compound

Reaction Mixture

Select Waste Stream:
HALOGENATED ORGANIC

Check Compatibility:
Are Oxidizers or Strong Bases present?

Perform Quench/Neutralization
(In Fume Hood)

Yes (Incompatible)

No (Compatible)

Container Choice:
HDPE or Glass (No Metal)

Label: 'Flammable' + 'Toxic'
Note: 'Contains Halogens'

Store in Flammable Cabinet
(Secondary Containment)

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe segregation and packaging of brominated cyclohexane

derivatives.[5][6]

Spill Contingency (Emergency Response)
If a spill occurs (> 100 mL):

Evacuate: The vapor is heavier than air and flammable. Clear the immediate area.[7][8]

Ventilate: Maximize fume hood airflow if safe to do so.

Absorb:

Do NOT use paper towels. (High surface area + Flammable Liquid = Wick Effect/Fire

Hazard).

Use: Vermiculite, clay-based absorbent, or dedicated "Solvent Spill Pads" (polypropylene).

[2]

Clean Up:

Scoop absorbed material into a wide-mouth jar.

Label as "Solid Debris with Halogenated Solvents."

Regulatory Compliance & References
Compliance is determined by the presence of the Halogen (Bromine) and the Flash Point.

EPA Waste Code D001: Ignitable Waste (Flash point < 60°C).

Halogenated Solvent Rule: Must be treated via incineration with acid gas scrubbing (40 CFR

264.340).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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